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An examination of the available preclinical data for the oxazolidinone antibiotic, Posizolid, in
the context of vancomycin-resistant enterococci (VRE) reveals a compound with theoretical
promise but limited clinical development. This guide provides a comparative overview of
Posizolid's efficacy, drawing on available data and placing it in perspective with other
oxazolidinones, primarily the well-established Linezolid.

Posizolid (also known as AZD2563) is a member of the oxazolidinone class of antibiotics,
which are known for their activity against a range of Gram-positive bacteria, including
multidrug-resistant strains like VRE.[1] The development of Posizolid was discontinued by
AstraZeneca in 2002 following the completion of Phase I clinical trials, with the detailed results
not being publicly reported.[2][3] Consequently, the available data on its efficacy against VRE is
limited to preclinical studies.

Mechanism of Action: A Shared Pathway

Like other oxazolidinones, Posizolid exerts its antibacterial effect by inhibiting bacterial protein
synthesis.[2][3] It binds to the 23S ribosomal RNA of the 50S subunit of the bacterial ribosome.
This binding action prevents the formation of a functional 70S initiation complex, a critical step

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1679054#bc-rfq
https://www.benchchem.com/product/b1679054/docs?utm_src=pdf-body#posizolid-s-potential-against-vancomycin-resistant-enterococci-a-comparative-analysis
https://www.benchchem.com/product/b1679054/docs?utm_src=pdf-body#posizolid-s-potential-against-vancomycin-resistant-enterococci-a-comparative-analysis
https://www.benchchem.com/product/b1679054/docs?utm_src=pdf-body#posizolid-s-potential-against-vancomycin-resistant-enterococci-a-comparative-analysis
https://www.ebsco.com/research-starters/health-and-medicine/oxazolidinone-antibiotics
https://www.benchchem.com/product/b1679054/docs?utm_src=pdf-body#posizolid-s-potential-against-vancomycin-resistant-enterococci-a-comparative-analysis
https://go.drugbank.com/drugs/DB04850
https://pubchem.ncbi.nlm.nih.gov/compound/Posizolid
https://www.benchchem.com/product/b1679054/docs?utm_src=pdf-body#posizolid-s-potential-against-vancomycin-resistant-enterococci-a-comparative-analysis
https://go.drugbank.com/drugs/DB04850
https://pubchem.ncbi.nlm.nih.gov/compound/Posizolid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

in the translation process, thereby halting protein production and inhibiting bacterial growth.
Resistance to other classes of protein synthesis inhibitors typically does not affect the activity of

oxazolidinones.
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Mechanism of action of Posizolid.

In Vitro Efficacy: Limited Direct Evidence for VRE

Direct comparative studies of Posizolid against a wide range of VRE isolates are scarce in the
published literature. However, the oxazolidinone class, in general, demonstrates potent activity
against these pathogens. For context, the minimum inhibitory concentrations (MICs) of other
oxazolidinones against VRE are well-documented. Linezolid, the first clinically approved
oxazolidinone, is a primary treatment for VRE infections. Tedizolid, a newer oxazolidinone, also

shows significant in vitro activity against VRE.

Antibiotic Organism MIC50 (pg/mL)  MIC90 (pg/mL)  Reference
Linezolid VRE 1.0 2.0
Tedizolid VRE 0.25 0.5
Contezolid VRE - 1.0
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This table presents representative MIC values for other oxazolidinones against VRE to provide
a comparative context for Posizolid's potential efficacy.

In Vivo Studies: Insights from Animal Models

While specific in vivo data for Posizolid against VRE infections is not readily available, studies
on other oxazolidinones in murine models of VRE bacteremia offer valuable insights into the
potential in vivo efficacy of this drug class. For instance, a study comparing Linezolid and
Tedizolid in a murine bacteremia model with two VRE strains demonstrated that both agents
were bacteriostatic in vitro. In this model, Linezolid showed significantly better efficacy in
reducing bacterial densities in the blood and target tissues compared to Tedizolid.

Mean Bacterial

. p-value (vs.
Treatment VRE Strain Organ Burden (log L
Tedizolid)
CFUIg £ SD)
) ) ) . Significantly
Linezolid E. faecium 447 Kidney <0.05
lower
Tedizolid E. faecium 447 Kidney - -
) ) ) Significantly
Linezolid E. faecalis 613 All target organs <0.05
lower
Tedizolid E. faecalis 613 All target organs - -

Data from a comparative study of Linezolid and Tedizolid in a murine model of VRE
bacteremia, highlighting the in vivo efficacy of oxazolidinones.

Experimental Protocols

To ensure a comprehensive understanding of the presented data, the following are detailed
methodologies for key experiments typically used to evaluate the efficacy of antibiotics like
Posizolid.

Minimum Inhibitory Concentration (MIC) Determination

The MIC, the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is
a fundamental measure of in vitro activity. The broth microdilution assay is a standard method
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for determining MICs.

Preparation of Inoculum: VRE strains are cultured on appropriate agar plates, and colonies
are suspended in a saline solution to a specific turbidity, corresponding to a known bacterial
concentration.

Serial Dilution: The antibiotic is serially diluted in a multi-well microtiter plate containing
cation-adjusted Mueller-Hinton broth.

Inoculation: Each well is inoculated with the prepared bacterial suspension.

Incubation: The microtiter plate is incubated at a controlled temperature (typically 35-37°C)
for 16-24 hours.

Reading: The MIC is determined as the lowest concentration of the antibiotic in which no
visible bacterial growth is observed.

Murine Model of VRE Bacteremia

Animal models are crucial for assessing the in vivo efficacy of an antibiotic. Acommon model is

the murine bacteremia model.

Infection: Mice (e.g., BALB/c) are infected via tail vein injection with a predetermined
inoculum of a VRE strain that results in a non-lethal, sustained infection (typically an ID95).

Treatment: At a specified time post-infection, treatment with the antibiotic (e.g., Posizolid,
Linezolid) or a control (e.g., saline) is initiated. The drug is administered via a clinically
relevant route (e.g., oral, intravenous) at a specific dose and frequency.

Euthanasia and Tissue Harvest: At the end of the treatment period, mice are euthanized, and
target organs (e.g., kidneys, liver, spleen) and blood are aseptically harvested.

Bacterial Burden Quantification: The harvested tissues are homogenized, and serial dilutions
are plated on selective agar to determine the number of colony-forming units (CFU) per gram
of tissue. Blood is also plated to determine CFU per milliliter.

Statistical Analysis: The bacterial burdens in the different treatment groups are compared
using appropriate statistical tests (e.g., Student's t-test) to determine the efficacy of the
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Experimental workflow for antibiotic efficacy testing.
Conclusion

While Posizolid shares a promising mechanism of action with other effective oxazolidinones,
the lack of extensive, publicly available data specifically on its efficacy against VRE makes a
direct and comprehensive comparison challenging. The discontinuation of its clinical
development suggests that it may not have offered significant advantages over existing or other
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developmental antibiotics at the time. Researchers and drug development professionals should
consider the robust data available for clinically approved oxazolidinones like Linezolid and
Tedizolid as the primary benchmark for efficacy against VRE infections. Future research into
novel oxazolidinones will be necessary to expand the therapeutic arsenal against these
challenging pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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